Cas no 688358-20-5 (Propanedial, dihydrate)

• Product Name: Propanedial, dihydrate
• CAS No: 688358-20-5
• MF: C₃H₈O₄
• MW: 108.093221664429
• CID: 392535
• PubChem ID: 71374525
• Update Time: 2025-04-19

Propanedial, dihydrate Chemical and Physical Properties

Names and Identifiers

• Propanedial, dihydrate
• DTXSID40797301
• Propanedial--water (1/2)
• 688358-20-5

• Inchi： 1S/C3H4O2.2H2O/c4-2-1-3-5;;/h2-3H,1H2;2*1H2
• InChI Key： ILZQVNUTDWTSAF-UHFFFAOYSA-N
• SMILES： O=CCC=O.O.O

Computed Properties

• Exact Mass: 108.04225873g/mol
• Monoisotopic Mass: 108.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 34.2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.1Ų